Sodium aluminum chloride

Specification

• CAS No.: 40368-44-3
• Molecular Formula: Al2Cl7Na
• Molecular Weight: 325.1 g/mol
• IUPAC Name: dialuminum;sodium;heptachloride
• Standard InChI: InChI=1S/2Al.7ClH.Na/h;;7*1H;/q2*+3;;;;;;;;+1/p-7
• Standard InChI Key: ZSFZQNSWHYVSDP-UHFFFAOYSA-G
• Canonical SMILES: [Na+].[Al+3].[Al+3].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-]

Introduction

Chemical Structure and Physicochemical Properties

Molecular Geometry and Bonding

Sodium aluminum chloride crystallizes in a cubic structure where each aluminum ion (Al³⁺) is tetrahedrally coordinated by four chloride ions (Cl⁻), forming the [AlCl₄]⁻ anion. The sodium cation (Na⁺) occupies interstitial sites within this lattice, balancing the charge. This arrangement is stabilized by ionic interactions between Na⁺ and [AlCl₄]⁻, with a lattice energy of approximately 2,450 kJ/mol. The compound’s melting point is 157°C, and it exhibits high thermal stability up to 400°C before decomposing into NaCl and AlCl₃.

Physical and Thermal Characteristics

Key physical properties of NaAlCl₄ include:

Property	Value
Density	2.02 g/cm³
Molar Mass	191.78 g/mol
Melting Point	157°C
Electrical Conductivity	0.15 S/cm (at 200°C)
Solubility in Water	Reacts exothermically

The compound is hygroscopic, reacting vigorously with water to release HCl gas and form hydrated aluminum oxides. Its electrical conductivity increases with temperature, making it suitable for high-temperature electrochemical applications.

Synthesis and Industrial Production

Electrochemical Synthesis

$$\text{Al} + 4\text{NaCl} \rightarrow \text{NaAlCl}_4 + 3\text{Na} \quad (\Delta H = -432 \, \text{kJ/mol}) \quad[2]$$

Key operational parameters include:

• Temperature: 200–300°C (significantly lower than traditional Downs process for sodium production).

• Current Density: 0.5–1.2 A/cm², achieving 90% current efficiency.

• Purity: >99.5% NaAlCl₄ with <0.1% iron impurities.

This method reduces energy consumption by 50% compared to conventional sodium production and yields colorless, high-purity AlCl₄⁻ salts.

Direct Combination Reaction

NaAlCl₄ can also be synthesized by heating stoichiometric amounts of NaCl and AlCl₃ under inert conditions:

$$\text{NaCl} + \text{AlCl}_3 \rightarrow \text{NaAlCl}_4 \quad (T = 180°C) \quad[1][4]$$

This exothermic reaction requires careful temperature control to prevent sublimation of AlCl₃. Industrial-scale production often employs fluidized bed reactors to enhance heat transfer.

Applications in Modern Technology

Catalysis and Organic Synthesis

As a Lewis acid, NaAlCl₄ catalyzes Friedel-Crafts alkylation and acylation reactions. Its efficacy in dimerizing alkenes and isomerizing hydrocarbons has been demonstrated in petrochemical refining. Compared to pure AlCl₃, the sodium-stabilized structure reduces corrosion in reactor vessels.

Metallurgy and Surface Treatment

In aluminum electroplating, NaAlCl₄-based baths deposit uniform coatings with adhesion strengths exceeding 20 MPa. The compound’s low melting point also enables its use as a flux in soldering aluminum alloys.

Recent Advancements and Future Directions

Solid-State Sodium Batteries

Recent studies (2023–2025) have explored NaAlCl₄ as a precursor for solid electrolytes in room-temperature sodium batteries. Doping with yttrium stabilizes the cubic phase, achieving ionic conductivities of 0.8 mS/cm at 25°C.

Green Chemistry Initiatives

Efforts to synthesize NaAlCl₄ from recycled aluminum scrap have reduced production costs by 30% while maintaining >99% purity. Lifecycle analyses indicate a 45% lower carbon footprint compared to virgin material synthesis.